2-chloro-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(3,4,5-trimethoxyphenyl)benzamide

• Molecular Formula: C19H19ClN2O7S
• Molecular Weight: 454.9 g/mol
• IUPAC Name: 2-chloro-N-(3,4,5-trimethoxyphenyl)-4-(1,1,3-trioxo-1,2-thiazolidin-2-yl)benzamide
• InChI: InChI=1S/C19H19ClN2O7S/c1-27-15-8-11(9-16(28-2)18(15)29-3)21-19(24)13-5-4-12(10-14(13)20)22-17(23)6-7-30(22,25)26/h4-5,8-10H,6-7H2,1-3H3,(H,21,24)
• InChI Key: HGKJIPGVKARMTE-UHFFFAOYSA-N
• SMILES: COC1=CC(=CC(=C1OC)OC)NC(=O)C2=C(C=C(C=C2)N3C(=O)CCS3(=O)=O)Cl

Description

2-chloro-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(3,4,5-trimethoxyphenyl)benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various areas.

Mechanism of Action

The mechanism of action of 2-chloro-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(3,4,5-trimethoxyphenyl)benzamide involves the inhibition of various enzymes and signaling pathways that are involved in the regulation of inflammation, cell proliferation, and apoptosis. It has been found to inhibit the activity of COX-2, NF-κB, and Akt, among others, which are known to play a crucial role in these processes.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It has been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to induce apoptosis in cancer cells. It has also been found to inhibit angiogenesis and to suppress tumor growth in vivo.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-chloro-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(3,4,5-trimethoxyphenyl)benzamide in lab experiments is its ability to selectively target specific enzymes and signaling pathways, which can help to elucidate their role in various biological processes. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions that can be explored with regard to the use of 2-chloro-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(3,4,5-trimethoxyphenyl)benzamide. One potential area of research is the development of novel therapeutics based on this compound for the treatment of various inflammatory and cancer-related diseases. Another area of research is the elucidation of the molecular mechanisms underlying its anti-inflammatory and anti-tumor properties, which can help to identify new targets for drug development. Additionally, the potential use of this compound in combination with other drugs for enhanced therapeutic efficacy can also be explored.

Synthesis Methods

The synthesis of 2-chloro-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(3,4,5-trimethoxyphenyl)benzamide involves a multi-step process that includes the reaction of 3,4,5-trimethoxybenzoyl chloride with 2-aminothiazoline-4-carboxylic acid, followed by the addition of chloroacetyl chloride and sodium hydroxide. The final product is obtained through the reaction of the intermediate with 4-aminobenzamide.

Scientific Research Applications

2-chloro-4-(1,1-dioxido-3-oxoisothiazolidin-2-yl)-N-(3,4,5-trimethoxyphenyl)benzamide has been extensively studied for its potential applications in various areas of scientific research. It has been found to exhibit anti-inflammatory, anti-cancer, and anti-tumor properties, making it a promising candidate for the development of novel therapeutics.